3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 4-anilino-2-(2,5-dimethoxyphenyl)-1-phenyl-2H-pyrrol-5-one
• InChI: InChI=1S/C24H22N2O3/c1-28-19-13-14-23(29-2)20(15-19)22-16-21(25-17-9-5-3-6-10-17)24(27)26(22)18-11-7-4-8-12-18/h3-16,22,25H,1-2H3
• InChI Key: WDXJLDANNRZOME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C=C(C(=O)N2C3=CC=CC=C3)NC4=CC=CC=C4
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one, also known as URB597, is a synthetic inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is responsible for breaking down endocannabinoids in the body, which are natural compounds that regulate pain, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of endocannabinoids in the body, leading to potential therapeutic effects.

Mechanism of Action

3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one works by inhibiting FAAH, which leads to an increase in endocannabinoid levels in the body. Endocannabinoids bind to cannabinoid receptors in the body, which regulate various physiological processes, including pain, mood, and appetite. By increasing endocannabinoid levels, 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one may have therapeutic effects in various conditions.
Biochemical and Physiological Effects:
3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one has been shown to increase endocannabinoid levels in the body, leading to potential therapeutic effects. It has also been shown to reduce pain and inflammation in preclinical studies. 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one may also have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one is that it is a selective inhibitor of FAAH, which means it does not affect other enzymes in the body. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation of 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one is that it has not been extensively studied in humans, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one. One area of research is the potential use of 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one in the treatment of pain, anxiety, and depression. Another area of research is the potential use of 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one in cancer therapy and neuroprotection. Further research is also needed to determine the safety and efficacy of 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one in humans.

Synthesis Methods

3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one can be synthesized through a multistep process that involves the reaction of 2,5-dimethoxybenzaldehyde with aniline to form 2,5-dimethoxyphenyl-N-phenylmethanimine. This intermediate is then reacted with ethyl acetoacetate and ammonium acetate to form 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential therapeutic effects in various conditions, including pain, anxiety, depression, and addiction. It has also been studied for its potential use in cancer therapy and neuroprotection. 3-anilino-5-(2,5-dimethoxyphenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one has shown promising results in preclinical studies, but further research is needed to determine its safety and efficacy in humans.